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For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Blue 97 is a synthetic anthraquinone dye characterized by its vibrant reddish-blue hue

and high solubility in organic solvents.[1][2] In materials science, it is primarily utilized as a

colorant for a wide range of polymers due to its excellent thermal stability, lightfastness, and

resistance to migration.[3][4][5] These properties make it a reliable choice for coloring plastics

that undergo high-temperature processing and for applications requiring long-term color

durability.[5] While its primary application is in industrial coloration of materials such as

polystyrene (PS), polyethylene terephthalate (PET), polycarbonate (PC), and acrylonitrile

butadiene styrene (ABS), its stable molecular structure and predictable chromatic properties

offer a basis for research into functionalized materials.[3][4][6]

These application notes provide a comprehensive overview of the properties of Solvent Blue
97 and detailed protocols for its incorporation and performance evaluation in polymer matrices.

Physicochemical and Performance Data
The following tables summarize the key properties of Solvent Blue 97, compiled from various

technical data sheets.

Table 1: General and Physicochemical Properties of Solvent Blue 97
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Property Value Reference

Chemical Name

1,4-Bis[(2,6-diethyl-4-

methylphenyl)amino]-9,10-

anthracenedione

[7]

C.I. Name Solvent Blue 97 [3]

CAS Number 32724-62-2, 61969-44-6 [7]

Molecular Formula C₃₆H₃₈N₂O₂ [8]

Molecular Weight 530.71 g/mol [8]

Appearance Reddish-blue to blue powder [3][7]

Melting Point 200 - 250 °C [3][7]

Density ~1.17 - 1.45 g/cm³ [3][7]

Solubility
Insoluble in water; soluble in

organic solvents.
[1][3]

Table 2: Performance and Fastness Properties of Solvent Blue 97 in Polymers

Property Rating/Value Notes Reference

Heat Resistance Up to 300 °C In Polystyrene (PS) [3]

Light Fastness 7-8
On a scale of 1-8,

where 8 is excellent.
[3]

Migration Resistance Excellent
Especially in

crystalline polymers.
[3]

Acid Resistance 5
On a scale of 1-5,

where 5 is excellent.
[7]

Alkali Resistance 5
On a scale of 1-5,

where 5 is excellent.
[7]
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The following protocols provide detailed methodologies for the incorporation and evaluation of

Solvent Blue 97 in a polymer matrix. Polystyrene is used as an exemplary polymer due to its

common use with this dye.

Protocol 1: Incorporation of Solvent Blue 97 into
Polystyrene via Melt Compounding
This protocol describes the preparation of colored polystyrene samples using a twin-screw

extruder.

Materials and Equipment:

Solvent Blue 97 powder

Polystyrene (PS) pellets (e.g., general-purpose PS)

Twin-screw extruder with a temperature-controlled barrel

Gravimetric feeder

Pelletizer

Drying oven

Procedure:

Drying: Dry the polystyrene pellets in a drying oven at 80°C for 4 hours to remove any

residual moisture.

Premixing: Prepare a masterbatch or a physical premix of Solvent Blue 97 and PS pellets.

For a 0.05% (w/w) final concentration, weigh 0.5 g of Solvent Blue 97 and 999.5 g of dried

PS pellets. Tumble mix for 15 minutes to ensure a homogeneous distribution.

Extruder Setup: Set the temperature profile of the twin-screw extruder. A typical profile for PS

is:

Feed zone: 180°C
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Compression zone: 190°C

Metering zone: 200°C

Die: 210°C

Compounding:

Calibrate and set the gravimetric feeder to deliver the premixed material into the extruder

at a constant rate.

Set the screw speed (e.g., 200 rpm).

Start the extruder and allow the temperature to stabilize.

Begin feeding the premix into the extruder.

The molten, colored polymer strand will exit the die.

Pelletizing: Cool the extrudate in a water bath and feed it into a pelletizer to produce colored

PS pellets.

Drying: Dry the resulting pellets at 80°C for 2 hours. The pellets are now ready for further

processing (e.g., injection molding) and testing.

Protocol 2: Evaluation of Heat Stability of Solvent Blue
97 in Polystyrene
This protocol details the assessment of color change after exposure to elevated temperatures,

simulating processing conditions.

Materials and Equipment:

Colored PS pellets from Protocol 1

Injection molding machine

Spectrocolorimeter
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Thermostatically controlled oven

Procedure:

Sample Preparation:

Using the injection molding machine, produce several standardized plaques (e.g., 50 mm

x 50 mm x 2 mm) from the colored PS pellets. Set the processing temperature to 220°C.

Reserve one plaque as the control (unexposed).

Initial Color Measurement: Measure the CIE Lab* color coordinates of the control plaque

using a spectrocolorimeter. Take measurements at three different locations on the plaque

and calculate the average.

Thermal Exposure:

Place the remaining plaques in a preheated oven at various temperatures (e.g., 240°C,

260°C, 280°C, 300°C).

Maintain each sample in the oven for a fixed dwell time (e.g., 10 minutes).

Post-Exposure Color Measurement:

Remove the plaques from the oven and allow them to cool to room temperature.

Measure the CIE Lab* color coordinates of each heat-exposed plaque.

Data Analysis:

Calculate the total color difference (ΔEab) for each temperature point relative to the control

sample using the formula: ΔEab = √[(ΔL)² + (Δa)² + (Δb*)²]

A ΔE*ab value of < 1 is generally considered imperceptible. A higher value indicates a

more significant color change.

Plot ΔE*ab as a function of temperature to determine the heat stability limit.
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Protocol 3: Assessment of Lightfastness of Solvent Blue
97 in a Polymer Matrix
This protocol is based on the principles of ISO 105-B02 for determining the resistance of the

color to an artificial light source.

Materials and Equipment:

Colored polymer plaques (from Protocol 1)

Xenon arc lamp weathering chamber

Blue Wool Scale (ISO 105-B01)

Gray Scale for assessing color change (ISO 105-A02)

Opaque masks

Procedure:

Sample Mounting: Mount the colored polymer plaques onto sample holders. Cover a portion

of each sample with an opaque mask to serve as the unexposed reference area.

Blue Wool Standard: Mount the Blue Wool Scale standards (typically grades 4-8 for high-

performance dyes) in the same manner.

Exposure:

Place the samples in the xenon arc weathering chamber.

Set the test conditions according to ISO 105-B02 (e.g., irradiance, temperature, humidity).

Expose the samples and the Blue Wool Scale to the xenon arc light.

Evaluation:

Periodically inspect the samples and the Blue Wool standards.
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The test ends when the contrast between the exposed and unexposed parts of the sample

is equal to grade 4 on the Gray Scale.

At this point, identify which Blue Wool standard shows a similar degree of fading (i.e., a

contrast also equal to grade 4 on the Gray Scale).

Rating: The lightfastness rating of the sample is the number of the Blue Wool standard that

exhibits the same degree of color change. For Solvent Blue 97, this is expected to be in the

7-8 range.

Visualized Workflows
The following diagrams illustrate the logical workflow for selecting and testing a solvent dye for

a polymer application.
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Phase 1: Dye Selection

Phase 2: Material Preparation

Phase 3: Performance Evaluation

Phase 4: Final Decision

Define Polymer Matrix
and Processing Conditions

Identify Required
Performance Properties
(Heat, Light, Migration)

Screen Potential Dyes
(e.g., Solvent Blue 97)

Procure Dye and Polymer

Incorporate Dye into Polymer
(Protocol 1: Melt Compounding)

Produce Test Specimens
(Injection Molding)

Heat Stability Test
(Protocol 2)

Lightfastness Test
(Protocol 3)

Migration Test
(e.g., ISO 177)

Analyze Results and
Compare to Requirements

Dye Meets Requirements?

Approve for Application

Yes

Re-evaluate Dye Selection

No

Click to download full resolution via product page

Caption: Workflow for Solvent Dye Selection and Evaluation in Polymers.
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Conclusion
Solvent Blue 97 is a high-performance colorant for a wide array of plastics, valued for its

stability under demanding processing and end-use conditions. The protocols outlined above

provide a standardized framework for researchers and scientists to incorporate and rigorously

evaluate the performance of this dye in polymer matrices. While currently there is no

documented use of Solvent Blue 97 in drug development, its high stability and well-

characterized properties could make it a candidate for research into non-leaching, colored

polymeric materials for medical devices or packaging where clear identification is required.

Further research would be necessary to establish its biocompatibility and toxicological profile

for any such applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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